2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide

• IUPAC Name: 2-chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide
• InChI: InChI=1S/C12H20ClN3O/c1-8(13)11(17)14-10-6-9(15-16(10)5)7-12(2,3)4/h6,8H,7H2,1-5H3,(H,14,17)
• InChI Key: RLEJCSIFJMJDGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=NN1C)CC(C)(C)C)Cl
• Molecular Formula: C12H20ClN3O
• Molecular Weight: 257.76 g/mol

Description

2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide, also known as JNJ-1661010, is a small molecule inhibitor that targets the protein kinase CK1δ. CK1δ is a serine/threonine kinase that plays a critical role in regulating the circadian clock, Wnt signaling, and DNA damage response. JNJ-1661010 has been shown to have potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and sleep disorders.

Mechanism of Action

2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide works by selectively inhibiting the activity of CK1δ, which is a critical regulator of various cellular processes. CK1δ regulates the phosphorylation of key proteins involved in the circadian clock, Wnt signaling, and DNA damage response. By inhibiting CK1δ, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide can modulate these pathways and potentially have therapeutic effects in various diseases.
Biochemical and Physiological Effects:
2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to have various biochemical and physiological effects in preclinical models. In cancer, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to induce cell cycle arrest, apoptosis, and inhibit angiogenesis. In Alzheimer's disease, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to reduce amyloid beta levels, improve synaptic plasticity, and reduce neuroinflammation. In sleep disorders, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to regulate the circadian clock and improve sleep quality.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has several advantages for lab experiments, including its high potency and selectivity for CK1δ, its ability to penetrate the blood-brain barrier, and its low toxicity. However, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide also has some limitations, including its limited solubility in aqueous solutions and its potential off-target effects.

Future Directions

There are several future directions for the development of 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide. In cancer, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide could potentially be used in combination with other therapies to improve efficacy and reduce resistance. In Alzheimer's disease, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide could be further studied in clinical trials to determine its safety and efficacy in humans. In sleep disorders, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide could be further studied to determine its optimal dosing and duration of treatment. Additionally, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide could be further studied in other therapeutic areas, such as inflammation and metabolic disorders.

Synthesis Methods

The synthesis of 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide involves the reaction of 2-chloro-N-(2-hydroxypropyl)acetamide with 5-(2,2-dimethylpropyl)-2-methylpyrazole-3-carboxylic acid in the presence of thionyl chloride and triethylamine. The resulting product is then purified using column chromatography to obtain 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide in high purity.

Scientific Research Applications

2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been extensively studied in preclinical models and has shown promising results in various therapeutic areas. In cancer, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to inhibit the growth of multiple cancer cell lines and suppress tumor growth in mouse models. In Alzheimer's disease, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to improve cognitive function and reduce amyloid beta levels in mouse models. In sleep disorders, 2-Chloro-N-[5-(2,2-dimethylpropyl)-2-methylpyrazol-3-yl]propanamide has been shown to regulate the circadian clock and improve sleep quality in animal models.